Cas no 255883-02-4 (2-Azetidinecarboxylicacid, 1-(1-methylpropyl)-, (2S)-)

• Product name: 2-Azetidinecarboxylicacid, 1-(1-methylpropyl)-, (2S)-
• CAS No: 255883-02-4
• MF: C₈H₁₅NO₂
• MW: 157.2102
• CID: 246833
• PubChem ID: 45084893

2-Azetidinecarboxylicacid, 1-(1-methylpropyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylicacid, 1-(1-methylpropyl)-, (2S)-
• 2-Azetidinecarboxylicacid,1-(1-methylpropyl)-,(2S)-(9CI)
• SCHEMBL5701987
• DTXSID50665749
• (2S)-1-(Butan-2-yl)azetidine-2-carboxylic acid
• 255883-02-4
• (2S)-1-(sec-Butyl)azetidine-2-carboxylic acid

• Inchi： InChI=1S/C8H15NO2/c1-3-6(2)9-5-4-7(9)8(10)11/h6-7H,3-5H2,1-2H3,(H,10,11)
• InChI Key： OFLVIXDROQMQQM-UHFFFAOYSA-N
• SMILES： CC(N1CCC1C(O)=O)CC

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -0.9